![molecular formula C12H15NO4 B1200448 4-[(4-methoxyphenyl)formamido]butanoic acid CAS No. 72432-14-5](/img/structure/B1200448.png)
4-[(4-methoxyphenyl)formamido]butanoic acid
Cat. No. B1200448
M. Wt: 237.25 g/mol
InChI Key: DZTVZKSCFQIBMV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:1][O:2][c:3]1[cH:4][cH:5][c:6]([C:7](=[O:8])[NH:9][CH2:10][CH2:11][CH2:12][C:13](=[O:14])[OH:15])[cH:16][cH:17]1.[CH3:22][c:23]1[cH:24][cH:25][cH:26][cH:27][cH:28]1.[S:18]([Cl:19])([Cl:20])=[O:21]>>[CH3:1][O:2][c:3]1[cH:4][cH:5][c:6]([C:7](=[O:8])[N:9]2[CH2:10][CH2:11][CH2:12][C:13]2=[O:14])[cH:16][cH:17]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccc(C(=O)NCCCC(=O)O)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(Cl)Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1ccc(C(=O)N2CCCC2=O)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
